Cas no 86967-47-7 (N-Pentyl-N-(prop-2-en-1-yl)pentan-1-amine)
86967-47-7 structure
Product Name:N-Pentyl-N-(prop-2-en-1-yl)pentan-1-amine
CAS No:86967-47-7
MF:C13H27N
MW:197.360183954239
CID:659988
Update Time:2023-08-03
N-Pentyl-N-(prop-2-en-1-yl)pentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanamine, N-pentyl-N-2-propenyl-
- N-pentyl-N-prop-2-enylpentan-1-amine
- N-Pentyl-N-(prop-2-en-1-yl)pentan-1-amine
-
- Inchi: 1S/C13H27N/c1-4-7-9-12-14(11-6-3)13-10-8-5-2/h6H,3-5,7-13H2,1-2H3
- InChI Key: NGPBJVUPAJHRDY-UHFFFAOYSA-N
- SMILES: N(CC=C)(CCCCC)CCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 110
- XLogP3: 4.5
- Topological Polar Surface Area: 3.2
N-Pentyl-N-(prop-2-en-1-yl)pentan-1-amine Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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